Cas no 1012737-22-2 ((3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate)

• Product Name: (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate
• CAS No: 1012737-22-2
• MF: C₁₆H₁₅FN₂O₅
• MW: 334.299107789993
• CID: 5939412
• PubChem ID: 7983263
• Update Time: 2025-08-05

(3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate
• Benzoic acid, 2-[(2-hydroxyethyl)amino]-5-nitro-, (3-fluorophenyl)methyl ester
• (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate
• AKOS000898259
• 3-Fluorobenzyl 2-((2-hydroxyethyl)amino)-5-nitrobenzoate
• Z25039076
• EN300-36058674
• 1012737-22-2

• Inchi： 1S/C16H15FN2O5/c17-12-3-1-2-11(8-12)10-24-16(21)14-9-13(19(22)23)4-5-15(14)18-6-7-20/h1-5,8-9,18,20H,6-7,10H2
• InChI Key： AKOLKGIEYFHHHZ-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC(F)=C1)(=O)C1=CC([N+]([O-])=O)=CC=C1NCCO

Computed Properties

• Exact Mass: 334.09649975g/mol
• Monoisotopic Mass: 334.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• Boiling Point: 525.7±50.0 °C(Predicted)
• pka: 14.54±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate

(3-Fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate - A Comprehensive Overview

The compound (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate, with CAS No. 1012737-22-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluorinated aromatic ring, a hydroxyethyl amino group, and a nitrobenzoate moiety. These functional groups impart distinctive chemical and biological properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate in drug discovery. The fluorine atom in the aromatic ring enhances the molecule's lipophilicity, which is crucial for improving bioavailability in pharmaceutical compounds. Additionally, the hydroxyethyl amino group contributes to hydrogen bonding capabilities, enhancing solubility and stability in aqueous environments. The nitrobenzoate moiety, on the other hand, is known for its strong electron-withdrawing properties, which can influence the molecule's reactivity and selectivity in biological systems.

In terms of synthesis, researchers have developed efficient methods to prepare (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate. One common approach involves nucleophilic substitution reactions where the hydroxyethyl amino group is introduced into the molecule. This method has been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical and chemical industries.

The applications of (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate extend beyond drug discovery. It has been explored as a potential precursor for advanced materials such as polymers and sensors. Its ability to form stable complexes with metal ions makes it a promising candidate for coordination chemistry studies. Furthermore, its electronic properties have been leveraged in the development of organic electronics, where it serves as a building block for functional materials.

In recent years, there has been growing interest in understanding the environmental impact of (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate. Studies have shown that it exhibits moderate biodegradability under specific conditions, which is an important consideration for its safe disposal and use in industrial processes. Researchers are actively investigating ways to improve its eco-friendliness by modifying its structure or developing sustainable synthesis pathways.

The toxicological profile of (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate has also been a focal point of recent research. Acute and chronic toxicity studies have been conducted to assess its safety for human use. These studies have revealed that while the compound exhibits low toxicity at therapeutic doses, prolonged exposure may lead to adverse effects. Further research is needed to fully understand its long-term health implications.

In conclusion, (3-fluorophenyl)methyl 2-[(2-hydroxyethyl)amino]-5-nitrobenzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug development, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.